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Compound of Interest

Compound Name: 4-Desmethoxy Omeprazole-d3

Cat. No.: B587879

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the commercial availability, key
characteristics, and research applications of 4-Desmethoxy Omeprazole-d3. This stable
isotope-labeled internal standard is a critical tool for researchers in drug metabolism,
pharmacokinetics, and analytical chemistry. This document outlines its chemical properties,
lists known commercial suppliers, and presents a detailed experimental protocol for its use in
bioanalytical methods.

Introduction to 4-Desmethoxy Omeprazole-d3

4-Desmethoxy Omeprazole-d3 is the deuterated form of 4-Desmethoxy Omeprazole, a
metabolite of the widely used proton pump inhibitor, Omeprazole.[1] Due to its isotopic labeling,
it serves as an ideal internal standard in mass spectrometry-based bioanalytical assays for the
accurate quantification of 4-Desmethoxy Omeprazole in complex biological matrices. The use
of stable isotope-labeled internal standards is the gold standard in quantitative mass
spectrometry as they exhibit similar chemical and physical properties to the analyte, correcting
for variations in sample preparation and instrument response.[2][3]

Commercial Availability and Technical
Specifications
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4-Desmethoxy Omeprazole-d3 is available for research purposes from several specialized
chemical suppliers. The following tables summarize the key quantitative data for this
compound.

Table 1: Chemical and Physical Properties

Property Value

2-[[(3,5-Dimethyl-2-pyridinyl)methyl]sulfinyl]-6-
(methoxy-d3)-1H-benzimidazole

Chemical Name

Synonyms H 180/29-d3

CAS Number 1794759-05-9
Molecular Formula C16H14D3N302S
Molecular Weight 318.41 g/mol
Appearance Off-White Solid
Storage Conditions 2-8°C Refrigerator

Data sourced from commercially available product information.[2]

Table 2: Commercial Suppliers and Product Information

Available Pack

Supplier Product Code . Purity
Sizes

LGC Standards TRC-D290562 1 mg, 10 mg Not specified

Pharmaffiliates PA STI 027950 Inquire High Purity

BOC Sciences Inquire Not specified

US Biological Life

) img Highly Purified
Sciences

Toronto Research

) D290562 1mg, 10mg Not specified
Chemicals (TRC)
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This list is not exhaustive and other suppliers may exist. Purity information should be confirmed
with the respective supplier's certificate of analysis.

Role in Omeprazole Metabolism

Omeprazole undergoes extensive metabolism in the liver, primarily by the cytochrome P450
enzymes CYP2C19 and CYP3A4.[4] One of the metabolic pathways involves demethylation to
form 4-Desmethoxy Omeprazole. Understanding this pathway is crucial for pharmacokinetic
studies and for assessing drug-drug interactions.

The following diagram illustrates the metabolic conversion of Omeprazole to its desmethyl
metabolite.

CYP450 Enzymes o O-demethylation .
(e.g., CYP2C19) g 4-Desmethoxy Omeprazole

Click to download full resolution via product page

Caption: Metabolic pathway of Omeprazole to 4-Desmethoxy Omeprazole.

Experimental Protocol: Quantification of 4-
Desmethoxy Omeprazole in Human Plasma using
LC-MS/MS

This section provides a detailed methodology for the quantification of 4-Desmethoxy
Omeprazole in human plasma using 4-Desmethoxy Omeprazole-d3 as an internal standard.
This protocol is a composite based on established bioanalytical methods for Omeprazole and
its metabolites.[5][6]

Materials and Reagents

» 4-Desmethoxy Omeprazole analytical standard

e 4-Desmethoxy Omeprazole-d3 (Internal Standard)
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Human plasma (with anticoagulant, e.g., K2EDTA)

Acetonitrile (HPLC grade)

Methanol (HPLC grade)

Formic acid (LC-MS grade)

Water (ultrapure)

Instrumentation

e High-Performance Liquid Chromatography (HPLC) system
e Tandem Mass Spectrometer (MS/MS) with an electrospray ionization (ESI) source

e Analytical column (e.g., C18 column, 2.1 x 50 mm, 1.7 pm)

Preparation of Stock and Working Solutions

o Stock Solutions (1 mg/mL): Accurately weigh and dissolve 4-Desmethoxy Omeprazole and
4-Desmethoxy Omeprazole-d3 in methanol to prepare individual stock solutions of 1
mg/mL.

e Working Standard Solutions: Serially dilute the 4-Desmethoxy Omeprazole stock solution
with a 50:50 mixture of acetonitrile and water to prepare working standard solutions for the
calibration curve (e.g., 1, 5, 10, 50, 100, 500, 1000 ng/mL).

« Internal Standard Working Solution (100 ng/mL): Dilute the 4-Desmethoxy Omeprazole-d3
stock solution with a 50:50 mixture of acetonitrile and water to a final concentration of 100
ng/mL.

Sample Preparation (Protein Precipitation)

e Thaw frozen human plasma samples at room temperature.

e To 100 pL of plasma in a microcentrifuge tube, add 10 pL of the internal standard working
solution (100 ng/mL).
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» Vortex mix for 10 seconds.

e Add 300 pL of cold acetonitrile to precipitate plasma proteins.
o Vortex mix vigorously for 1 minute.

e Centrifuge at 14,000 rpm for 10 minutes at 4°C.

o Transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream of
nitrogen at 40°C.

» Reconstitute the dried residue in 100 pL of the mobile phase.

e Vortex mix and transfer to an autosampler vial for LC-MS/MS analysis.

LC-MS/MS Conditions

e Mobile Phase A: 0.1% Formic acid in water
o Mobile Phase B: 0.1% Formic acid in acetonitrile
e Gradient Elution:

0-0.5 min: 5% B

[e]

0.5-2.5 min: 5-95% B

o

2.5-3.0 min: 95% B

[¢]

3.0-3.1 min: 95-5% B

[¢]

3.1-4.0 min: 5% B

[e]

e Flow Rate: 0.4 mL/min
e Injection Volume: 5 uL

 lonization Mode: Positive Electrospray lonization (ESI+)
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e Multiple Reaction Monitoring (MRM) Transitions:

o 4-Desmethoxy Omeprazole: Determine precursor and product ions empirically (e.g., m/z
316.1 ->198.1)

o 4-Desmethoxy Omeprazole-d3: Determine precursor and product ions empirically (e.g.,
m/z 319.1 -> 201.1)

Data Analysis

Construct a calibration curve by plotting the peak area ratio of the analyte to the internal
standard against the concentration of the calibration standards. Perform a linear regression
analysis to determine the concentration of 4-Desmethoxy Omeprazole in the plasma samples.

Experimental Workflow Diagram

The following diagram illustrates the general workflow for using a stable isotope-labeled
internal standard in a quantitative bioanalytical assay.
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Caption: General workflow for bioanalytical sample analysis using an internal standard.
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Conclusion

4-Desmethoxy Omeprazole-d3 is a commercially available and indispensable tool for
researchers studying the metabolism and pharmacokinetics of Omeprazole. Its use as an
internal standard in LC-MS/MS assays ensures the accuracy and reliability of quantitative data.
The experimental protocol and workflow provided in this guide offer a robust framework for the
implementation of this valuable research chemical in a laboratory setting. Researchers should
always refer to the supplier's certificate of analysis for specific product details and adhere to
good laboratory practices for all experimental work.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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